Cas no 659729-07-4 (4-(4-(tert-butyl)phenyl)-6-chloropyrimidine)

• Product Name: 4-(4-(tert-butyl)phenyl)-6-chloropyrimidine
• CAS No: 659729-07-4
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 1692340
• PubChem ID: 16749212
• Update Time: 2025-04-21

4-(4-(tert-butyl)phenyl)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[4-(1,1-dimethylethyl)phenyl]-
• 4-(4-tert-Butyl-phenyl)-6-chloro-pyrimidine
• 4-(4-(tert-butyl)phenyl)-6-chloropyrimidine
• AKOS014986905
• AYEOWXKDBGSQAG-UHFFFAOYSA-N
• DA-03859
• SCHEMBL1013500
• HS-3152
• 4-(4-tert-butylphenyl)-6-chloropyrimidine
• F1967-3830
• 659729-07-4

• Inchi： 1S/C14H15ClN2/c1-14(2,3)11-6-4-10(5-7-11)12-8-13(15)17-9-16-12/h4-9H,1-3H3
• InChI Key： AYEOWXKDBGSQAG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)C(C)(C)C)=NC=N1

Computed Properties

• Exact Mass: 246.09255
• Monoisotopic Mass: 246.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78